Protionamide Protionamide Protionamide is a thioamide derivative with antitubercular activity. Protionamide forms a covalent adduct with bacterial nicotinamide adenine dinucleotide (NAD), PTH-NAD, which competitively inhibits 2-trans-enoyl-ACP reductase (inhA), an enzyme essential for mycolic acid synthesis. This results in increased cell wall permeability and decreased resistance against cell injury eventually leading to cell lysis. Mycolic acids, long-chain fatty acids, are essential mycobacterial cell wall components and play a key role in resistance to cell injury and mycobacterial virulence.
Prothionamide is a member of pyridines.
Prothionamide has been used in trials studying the treatment of MDR-TB and HIV Infections.
Brand Name: Vulcanchem
CAS No.: 14222-60-7
VCID: VC0001311
InChI: InChI=1S/C9H12N2S/c1-2-3-8-6-7(9(10)12)4-5-11-8/h4-6H,2-3H2,1H3,(H2,10,12)
SMILES: CCCC1=NC=CC(=C1)C(=S)N
Molecular Formula: C9H12N2S
Molecular Weight: 180.27 g/mol

Protionamide

CAS No.: 14222-60-7

APIs

VCID: VC0001311

Molecular Formula: C9H12N2S

Molecular Weight: 180.27 g/mol

Protionamide - 14222-60-7

CAS No. 14222-60-7
Product Name Protionamide
Molecular Formula C9H12N2S
Molecular Weight 180.27 g/mol
IUPAC Name 2-propylpyridine-4-carbothioamide
Standard InChI InChI=1S/C9H12N2S/c1-2-3-8-6-7(9(10)12)4-5-11-8/h4-6H,2-3H2,1H3,(H2,10,12)
Standard InChIKey VRDIULHPQTYCLN-UHFFFAOYSA-N
Isomeric SMILES CCCC1=NC=CC(=C1)C(=N)S
SMILES CCCC1=NC=CC(=C1)C(=S)N
Canonical SMILES CCCC1=NC=CC(=C1)C(=S)N
Appearance A crystalline solid
Melting Point 136.7 °C
Description Protionamide is a thioamide derivative with antitubercular activity. Protionamide forms a covalent adduct with bacterial nicotinamide adenine dinucleotide (NAD), PTH-NAD, which competitively inhibits 2-trans-enoyl-ACP reductase (inhA), an enzyme essential for mycolic acid synthesis. This results in increased cell wall permeability and decreased resistance against cell injury eventually leading to cell lysis. Mycolic acids, long-chain fatty acids, are essential mycobacterial cell wall components and play a key role in resistance to cell injury and mycobacterial virulence.
Prothionamide is a member of pyridines.
Prothionamide has been used in trials studying the treatment of MDR-TB and HIV Infections.
Synonyms ektebin
Peteha
Prothionamide
Protionamide
PubChem Compound 666418
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator